Cas no 61365-15-9 (L-Aspartic acid, L-asparaginyl-)

L-Aspartic acid, L-asparaginyl- structure
61365-15-9 structure
Product Name:L-Aspartic acid, L-asparaginyl-
CAS No:61365-15-9
MF:C8H13N3O6
MW:247.205322027206
CID:482213
PubChem ID:25145403
Update Time:2025-04-19

L-Aspartic acid, L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, L-asparaginyl-
    • (2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]butanedioic acid
    • Asparagine Aspartate dipeptide
    • N-D
    • 61365-15-9
    • L-Asparaginyl-L-Aspartate
    • Asparagine-Aspartate dipeptide
    • Q27140505
    • Asparaginyl-Aspartic acid
    • Asn-Asp
    • Asparaginylaspartic acid
    • ND dipeptide
    • Asparagyl-asparaginsaure
    • Asparaginylaspartate
    • N-D Dipeptide
    • L-asparaginyl-L-aspartic acid
    • CHEBI:73419
    • L-Asn-L-Asp
    • DTXSID90648859
    • Inchi: 1S/C8H13N3O6/c9-3(1-5(10)12)7(15)11-4(8(16)17)2-6(13)14/h3-4H,1-2,9H2,(H2,10,12)(H,11,15)(H,13,14)(H,16,17)/t3-,4-/m0/s1
    • InChI Key: HZYFHQOWCFUSOV-IMJSIDKUSA-N
    • SMILES: O=C([C@H](CC(N)=O)N)N[C@H](C(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 247.08049
  • Monoisotopic Mass: 247.08043514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.6
  • Topological Polar Surface Area: 173Ų

Experimental Properties

  • PSA: 172.81
  • LogP: -5.73
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